2-(2,5-Dimethyl-1H-imidazol-4-yl)acetic acid;hydrochloride

• IUPAC Name: 2-(2,5-dimethyl-1H-imidazol-4-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C7H10N2O2.ClH/c1-4-6(3-7(10)11)9-5(2)8-4;/h3H2,1-2H3,(H,8,9)(H,10,11);1H
• InChI Key: FKJUFSXSGFLHGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)C)CC(=O)O.Cl
• Molecular Formula: C7H11ClN2O2
• Molecular Weight: 190.63 g/mol

Description

“2-(2,5-Dimethyl-1H-imidazol-4-yl)acetic acid;hydrochloride”, also known as DMAA hydrochloride, is a synthetic compound. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component in the development of new drugs.

Synthesis Analysis

The synthesis of imidazole derivatives involves various methods. One method involves the N-alkylation of imidazole using tert-butyl chloroacetate followed by a non-aqueous ester cleavage of the resulting imidazol-1-yl-acetic acid tert-butyl ester in the presence of titanium tetrachloride. Other methods include the use of 1,2-diketones and urotropine in the presence of ammonium acetate, and a ZnCl2-catalyzed [3 + 2] cycloaddition reaction of benzimidates and 2H-azirines.

Molecular Structure Analysis

The molecular formula of “2-(2,5-Dimethyl-1H-imidazol-4-yl)acetic acid;hydrochloride” is C7H11ClN2O2. The InChI code is 1S/C7H11ClN2O2.ClH. The structure of imidazole is planar and exists in two equivalent tautomeric forms due to the presence of a positive charge on either of the two nitrogen atoms.

Chemical Reactions Analysis

Imidazole derivatives show a broad range of chemical reactions. For instance, they can undergo NHC-copper-catalyzed isocyanide insertion into alcohol to form an N-arylformimidate intermediate and subsequent base-promoted cycloaddition with benzyl isocyanide derivatives. They can also undergo a ketone oxidation, employing catalytic HBr and DMSO, followed by imidazole condensation with aldehydes.

Mechanism of Action

While the specific mechanism of action for “2-(2,5-Dimethyl-1H-imidazol-4-yl)acetic acid;hydrochloride” is not mentioned in the search results, imidazole derivatives are known to exhibit various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety information for “2-(2,5-Dimethyl-1H-imidazol-4-yl)acetic acid;hydrochloride” indicates that it has a GHS07 signal word “Warning” with hazard statements H302-H315-H319-H332-H335. Precautionary measures include P261-P280-P305+P351+P338.